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Compound of Interest

Compound Name:

1-Amino-1-

cyclopropanecarbonitrile

hydrochloride

Cat. No.: B1284011 Get Quote

An In-depth Profile for Research and Development
This document provides a comprehensive overview of the chemical and physical properties,

synthesis, and analytical methodologies for 1-Amino-1-cyclopropanecarbonitrile
hydrochloride. It is intended for researchers, scientists, and professionals in drug

development and agricultural chemistry who utilize this compound as a key building block and

intermediate.

Core Chemical Properties
1-Amino-1-cyclopropanecarbonitrile hydrochloride is a versatile chemical intermediate

recognized for its unique cyclopropyl moiety combined with amino and nitrile functional groups.

[1] Its hydrochloride salt form enhances stability and handling.
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Identifier Value Source(s)

IUPAC Name
1-aminocyclopropane-1-

carbonitrile;hydrochloride
[2][3]

CAS Number 127946-77-4 [1][2][3][4][5]

Molecular Formula C₄H₇ClN₂ [2][3]

Molecular Weight 118.56 g/mol [1][2][4][5]

InChI Key
PCEIEQLJYDMRFZ-

UHFFFAOYSA-N
[3]

SMILES Cl.NC1(CC1)C#N [3]

Synonyms

1-Aminocyclopropyl Cyanide

Hydrochloride, 1-Amino-1-

cyanocyclopropane

Hydrochloride, 1-

Cyanocyclopropylamine

Hydrochloride

[2][4]

Physicochemical Data
Property Value Source(s)

Physical Form
Solid, Off-white powder,

Crystals or crystalline powder
[1][3]

Melting Point
178-202 °C (decomposes),

214-220 °C
[1]

Assay ≥96.0% [1][3]

Storage
Store at 0-8 °C in a cool, dry,

and well-ventilated area.
[1][6]

Applications in Research and Synthesis
This compound is a valuable building block with significant applications in several areas of

chemical research:
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Pharmaceutical Development: It serves as a crucial intermediate in the synthesis of novel

pharmaceuticals, particularly for creating compounds with potential anti-cancer and anti-

inflammatory properties.[1] Its rigid cyclopropane scaffold allows for the fixed orientation of

side chains, which can enhance enzymatic stability and receptor selectivity in drug

candidates.[7]

Agricultural Chemistry: It is employed in the formulation of advanced agrochemicals,

contributing to the efficacy of pesticides and herbicides.[1]

Biochemical Research: The compound is used to investigate metabolic pathways and

enzyme interactions.[1]

Experimental Protocols
Synthesis of 1-Aminocyclopropane-1-carboxylic Acid
Hydrochloride from a Related Precursor
While a direct synthesis for 1-Amino-1-cyclopropanecarbonitrile hydrochloride is not

detailed in the provided results, a closely related synthesis for 1-Aminocyclopropane-1-

carboxylic acid hydrochloride is described, illustrating a common deprotection step. This

process involves the acid hydrolysis of a protected precursor.

Objective: To deprotect an N-protected cyclopropane precursor to yield the hydrochloride salt of

the amino acid.

Methodology:

Reaction Setup: A mixture of Phthalimidocyclopropanecarboxylate (30.0 g, 122.3 mmol) and

20% aqueous HCl (400 mL) is prepared in a suitable reaction vessel.[8]

Hydrolysis: The mixture is refluxed with continuous stirring for 8 hours. During this time, the

solid starting material gradually dissolves, forming a clear solution.[8]

Crystallization and Filtration: The reaction mixture is cooled to room temperature and left to

stand overnight without stirring, allowing for the precipitation of phthalic acid.[8] The

precipitate is then removed by filtration.
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Extraction: The aqueous filtrate is extracted with dichloromethane (CH₂Cl₂; 5 x 60 mL) to

remove any remaining organic impurities.[8]

Isolation: The aqueous phase is evaporated to dryness under reduced pressure. The

resulting residue is heated under vacuum (60 °C) for 90 minutes to remove residual

moisture.[8]

Purification: The crude product is triturated with isopropanol (20 mL) and filtered to yield the

pure product as white crystals.[8]
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General Synthesis Workflow for Deprotection
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A generalized workflow for the synthesis of an amino acid hydrochloride.
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Analytical Method: LC-MS/MS for Related Analogs
The analysis of cyclopropane-containing amino acids is often performed using Liquid

Chromatography coupled with tandem Mass Spectrometry (LC-MS/MS). This technique

provides high sensitivity and selectivity.

Objective: To detect and quantify 1-aminocyclopropane-1-carboxylic acid (ACC), a structural

analog, in a biological matrix.

Methodology:

Chromatography: Ion-pair reversed-phase chromatography is employed for separation.[9]

Mobile Phase Additive: Nonafluoropentanoic acid is used as an ion-pair reagent to achieve

separation in under 4 minutes.[9]

Mass Spectrometry: Detection is performed using an ion spray tandem mass spectrometer in

positive ion mode.[9][10]

Detection Mode: Selective Reaction Monitoring (SRM) is used for quantification.[9]

Parent Ion: The protonated molecule [M+H]⁺ is selected as the parent ion.[9]

Product Ion: The immonium ion resulting from fragmentation is monitored as the product

ion for high specificity.[9]

Internal Standard: An isotopically labeled version of the analyte (e.g., [²H₄]ACC) is used as

an internal standard to ensure accurate quantification.[10]
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LC-MS/MS Analytical Workflow
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Workflow for the analysis of cyclopropane amino acids via LC-MS/MS.
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Safety and Handling
GHS Hazard Classification
Aggregated GHS information indicates that 1-Amino-1-cyclopropanecarbonitrile
hydrochloride presents several hazards.[2]

Hazard Code Description Class Signal Word

H302 Harmful if swallowed
Acute Toxicity, Oral

(Category 4)
Warning

H317
May cause an allergic

skin reaction

Skin Sensitization

(Category 1)
Warning

H319
Causes serious eye

irritation

Eye Irritation

(Category 2)
Warning

Note: Some reports also list H228 (Flammable solid), H301 (Toxic if swallowed), and H318

(Causes serious eye damage). Users should consult the specific Safety Data Sheet (SDS) from

their supplier.[2]

Precautionary Measures and Storage
Handling: Avoid contact with skin and eyes.[6] Avoid the formation of dust and aerosols.[6]

Wash hands thoroughly after handling.[11] Use only in a well-ventilated area.[11]

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[6][11]

Storage: Keep the container tightly closed and store in a cool, dry, and well-ventilated place.

[6] The recommended storage temperature is between 0-8 °C.[1]

Spill Cleanup: In case of a spill, wear suitable protective clothing, avoid dust formation, and

carefully sweep the material into a dry, covered container for disposal.[6] Flush the spill area

with water.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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